4-((1-(benzylsulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

Specification

• CAS No.: 1904201-23-5
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.42
• IUPAC Name: 4-(1-benzylsulfonylazetidin-3-yl)oxy-1,6-dimethylpyridin-2-one
• Standard InChI: InChI=1S/C17H20N2O4S/c1-13-8-15(9-17(20)18(13)2)23-16-10-19(11-16)24(21,22)12-14-6-4-3-5-7-14/h3-9,16H,10-12H2,1-2H3
• Standard InChI Key: DZHJQETWPNABET-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=O)N1C)OC2CN(C2)S(=O)(=O)CC3=CC=CC=C3

Introduction

4-((1-(Benzylsulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a synthetic organic compound that combines a benzylsulfonyl group, an azetidine ring, and a pyridinone moiety. This unique structure makes it significant in medicinal chemistry and organic synthesis. The compound is identified by its CAS number, 1904201-23-5, and has a molecular formula of C17H20N2O4S with a molecular weight of approximately 348.4 g/mol.

Synthesis and Preparation

The synthesis of 4-((1-(benzylsulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one typically involves multiple steps, including the formation of the azetidine ring and its subsequent modification with a benzylsulfonyl group, followed by attachment to the pyridinone moiety. Industrial-scale synthesis may involve optimizing reaction conditions and using advanced purification techniques like high-performance liquid chromatography (HPLC) to ensure high purity.

Applications and Biological Activities

Compounds with similar structures to 4-((1-(benzylsulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one are often explored for their potential in drug development due to their interactions with biological targets. These interactions can lead to applications in antimicrobial and anticancer therapies, although specific biological activities of this compound may require further research to fully elucidate its potential.

Safety and Handling

While specific safety data for 4-((1-(benzylsulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is not detailed, compounds with similar structures often require careful handling due to potential toxicity and reactivity. General laboratory safety protocols should be followed, including the use of protective equipment and adherence to standard operating procedures for handling organic compounds.